Cas no 959759-30-9 (Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate)

• Product Name: Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate
• CAS No: 959759-30-9
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD24533404
• CID: 2149758
• Update Time: 2025-11-02

Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl-4-hydroxypiperidin-3-ylcarbamate
• trans-3-(Boc-amino)-4-hydroxypiperidine
• tert-butyl ((3R,4R)-4-hydroxypiperidin-3-yl)carbamate
• tert-Butyl (trans-4-hydroxypiperidin-3-yl)carbamate
• 3-(Boc-amino)piperidin-4-ol
• REUNVCLBHFFYFH-UHFFFAOYSA-N
• SY263725
• AK01050648
• (4-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate

• MDL： MFCD24533404
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-6-11-5-4-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)
• InChI Key： REUNVCLBHFFYFH-UHFFFAOYSA-N
• SMILES： OC1CCNCC1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 70.6

Additional information on Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate

Comprehensive Guide to Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate (CAS No. 959759-30-9): Properties, Applications, and Market Insights

Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate (CAS No. 959759-30-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This piperidine derivative features both a hydroxyl group and a tert-butoxycarbonyl (Boc) protecting group, making it a versatile building block for drug discovery. The compound's molecular formula is C₁₀H₂₀N₂O₃, with a molar mass of 216.28 g/mol, and it typically appears as a white to off-white crystalline powder.

Recent trends in medicinal chemistry have increased demand for N-protected piperidine derivatives like this compound, particularly for developing CNS-targeting drugs and enzyme inhibitors. The Boc-protected hydroxyl piperidine structure offers excellent stability during synthetic transformations while allowing selective deprotection when needed. Researchers value this compound for its balanced polarity (logP ~1.2) and good solubility in common organic solvents including DCM, THF, and DMF, which facilitates various coupling reactions.

The synthetic applications of Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate are extensive in modern drug development. It serves as a key intermediate for protein kinase inhibitors, particularly those targeting cancer pathways and neurodegenerative diseases – two of the most searched therapeutic areas in pharmaceutical databases. The hydroxyl group at the 4-position allows for further functionalization through esterification or ether formation, while the Boc group can be selectively removed under mild acidic conditions to reveal the free amine for subsequent reactions.

Quality specifications for CAS 959759-30-9 typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed for characterization, addressing the growing industry emphasis on quality-by-design (QbD) principles. Proper storage conditions (2-8°C in airtight containers) maintain stability, with shelf lives exceeding 24 months when handled correctly.

Market analysis shows increasing procurement of pharmaceutical intermediates like this compound, driven by rising R&D investments in small molecule therapeutics. The global market for piperidine derivatives is projected to grow at 6.8% CAGR through 2030, with North American and Asian research centers being primary consumers. Custom synthesis services now frequently include this compound in their catalogs to meet demand from contract research organizations and academic laboratories.

From a regulatory perspective, Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate is not classified as hazardous under major chemical inventories. However, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) when handling. The compound's non-hygroscopic nature and moderate melting point (observed around 110-115°C) contribute to its excellent processability in industrial settings.

Recent patent literature reveals innovative applications of this Boc-protected amino alcohol in asymmetric synthesis and chiral auxiliary development. Several 2023-2024 patent filings describe its use in creating allosteric modulators for G-protein coupled receptors (GPCRs) – a hot topic in current drug discovery circles. The compound's stereochemistry (typically supplied as racemic or single enantiomer) enables construction of complex molecular architectures with precise spatial control.

Environmental and safety assessments indicate that CAS 959759-30-9 presents low ecotoxicity and favorable biodegradation profiles compared to similar synthetic intermediates. These characteristics align with the pharmaceutical industry's growing emphasis on green chemistry principles, making it a preferred choice over more environmentally persistent alternatives. Proper waste disposal should follow local regulations for organic compounds.

For researchers seeking alternatives or derivatives, structurally related compounds include N-Boc-3-hydroxypiperidine and 4-Boc-amino-3-hydroxy-piperidine, though the specific substitution pattern of Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate offers unique reactivity. Suppliers often provide custom packaging from gram to kilogram quantities, with some offering GMP-grade material for preclinical development stages.

Future research directions may explore this compound's potential in PROTAC development (proteolysis targeting chimeras) and covalent inhibitor design – two rapidly growing areas in medicinal chemistry. Its balanced lipophilicity and multiple functional groups make it particularly suitable for bifunctional linker construction in these advanced therapeutic modalities.